Cas no 221188-28-9 (Ethyl 2-(5-chloro-1H-indol-3-yl)acetate)

Ethyl 2-(5-chloro-1H-indol-3-yl)acetate is a versatile indole derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a chloro-substituted indole core, which enhances reactivity for further functionalization, making it valuable in the development of bioactive compounds. The ethyl ester group provides stability while allowing easy hydrolysis or transesterification for downstream modifications. This compound is particularly useful in medicinal chemistry for the synthesis of indole-based analogs with potential therapeutic applications. High purity and consistent quality ensure reliable performance in research and industrial processes. Its compatibility with various reaction conditions further underscores its utility in synthetic chemistry.

Ethyl 2-(5-chloro-1H-indol-3-yl)acetate structure

221188-28-9 structure

Product Name:Ethyl 2-(5-chloro-1H-indol-3-yl)acetate

CAS No:221188-28-9

MF:C₁₂H₁₂ClNO₂

MW:237.682182312012

MDL:MFCD12912002

CID:1090574

PubChem ID:16099888

Update Time:2025-06-08

Ethyl 2-(5-chloro-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(5-chloro-1H-indol-3-yl)acetate
- SY058619
- 1H-Indole-3-acetic acid, 5-chloro-, ethyl ester
- A919881
- AKOS022176151
- Ethyl (5-chloro-1H-indol-3-yl)acetate
- SCHEMBL21808836
- DTXSID90582744
- AC5633
- 221188-28-9
- Ethyl 5-Chloroindole-3-acetate
- Ethyl2-(5-chloro-1H-indol-3-yl)acetate
- ethyl 5-chloro-1h-3-indolylacetate
- MFCD12912002
- CS-0449671
- MDL： MFCD12912002
- Inchi： 1S/C12H12ClNO2/c1-2-16-12(15)5-8-7-14-11-4-3-9(13)6-10(8)11/h3-4,6-7,14H,2,5H2,1H3
- InChI Key： PIMXDLLTGLPARU-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(=CN2)CC(=O)OCC

Computed Properties

Exact Mass: 237.05576
Monoisotopic Mass: 237.0556563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 42.1Å²

Experimental Properties

PSA: 42.09

Ethyl 2-(5-chloro-1H-indol-3-yl)acetate Pricemore >>

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